Cas no 1805371-32-7 (2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805371-32-7
• MF: C₈H₃BrF₂N₂O₂
• MW: 277.022427797318
• CID: 4859257
• Update Time: 2025-11-06

2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H3BrF2N2O2/c9-6-5(7(10)11)3(2-12)1-4(13-6)8(14)15/h1,7H,(H,14,15)
• InChI Key： VXBZPCPGMOMPKW-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C#N)C=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.1
• Topological Polar Surface Area: 74

Additional information on 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid

Research Briefing on 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS: 1805371-32-7)

2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS: 1805371-32-7) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and agrochemical development. This compound features a unique combination of functional groups, including a bromo substituent, a cyano group, a difluoromethyl group, and a carboxylic acid moiety, which make it a versatile intermediate for the synthesis of more complex molecules.

Recent studies have explored the use of this compound as a key building block in the synthesis of novel heterocyclic compounds with potential biological activities. Its structural features allow for various chemical transformations, such as nucleophilic substitution reactions at the bromo position, cyclization reactions involving the cyano group, and derivatization of the carboxylic acid functionality. These transformations enable the creation of diverse molecular scaffolds that can be further optimized for specific biological targets.

In medicinal chemistry research, this compound has been utilized in the development of kinase inhibitors and other enzyme modulators. The presence of the difluoromethyl group is particularly noteworthy, as it can influence the pharmacokinetic properties of the resulting molecules by affecting their metabolic stability and membrane permeability. Several research groups have reported the successful incorporation of this building block into lead compounds showing promising activity against various disease targets.

From a synthetic chemistry perspective, recent publications have described improved methods for the preparation and purification of 2-Bromo-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid, addressing previous challenges related to yield and purity. These advancements have facilitated its broader application in research settings. Additionally, computational studies have provided insights into the electronic properties and reactivity patterns of this compound, which are valuable for rational drug design approaches.

The agrochemical industry has also shown interest in derivatives of this compound, particularly for the development of new fungicides and herbicides. The unique substitution pattern on the pyridine ring has been found to confer favorable properties for crop protection applications, including good systemic movement in plants and resistance to metabolic degradation.

Ongoing research continues to explore the full potential of this versatile building block. Current investigations focus on expanding its application in fragment-based drug discovery, where its relatively small size and multiple points for derivatization make it an attractive starting point for the development of novel therapeutic agents. Future directions may include the exploration of its metal complexation properties for catalytic applications or as potential metallodrug candidates.